![molecular formula C21H16N2O3 B2594446 2-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide CAS No. 921890-68-8](/img/structure/B2594446.png)
2-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide
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Description
2-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a useful research compound. Its molecular formula is C21H16N2O3 and its molecular weight is 344.37. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetic and Pharmacodynamic Properties
Research into the pharmacokinetic and pharmacodynamic properties of compounds related to 2-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is crucial for understanding how these substances are absorbed, distributed, metabolized, and excreted in the body. Studies like those on YM087, a combined V1/V2 vasopressin receptor antagonist, highlight the importance of characterizing these properties to assess the compound's efficacy and safety profile in human subjects (Burnier et al., 1999).
Metabolic Pathways and Excretion
Understanding the metabolic pathways and excretion mechanisms of these compounds is vital for predicting their behavior in biological systems and their potential environmental impact. For instance, the study of the metabolism and excretion of methyl N-(o-aminophenyl)-N-(3-dimethylaminopropyl) anthranilate in dogs and humans provides insight into how these compounds are processed and eliminated, which is crucial for assessing their safety and potential side effects (Smith et al., 1967).
Implications for Disease Treatment
The research into compounds similar to this compound often explores their therapeutic potential for treating various diseases. For example, studies on oxcarbazepine, a compound with some structural similarities, provide insights into its efficacy in managing epilepsy, showcasing the potential of these compounds in medical applications (Wellington & Goa, 2001).
Safety and Tolerability
Evaluating the safety and tolerability of these compounds is a critical aspect of scientific research, ensuring that they can be safely used in therapeutic contexts. The study on the safety, tolerability, and pharmacokinetic profile of BIA 2-093, a novel putative antiepileptic agent, exemplifies the necessary research to establish a compound's safety profile before it can be considered for clinical use (Almeida & Soares-da-Silva, 2003).
Properties
IUPAC Name |
2-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O3/c1-13-6-2-3-7-15(13)20(24)22-14-10-11-18-16(12-14)21(25)23-17-8-4-5-9-19(17)26-18/h2-12H,1H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPGUYPHOYZOUJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.